Cas no 1508473-08-2 (1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

1-(4-Hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a triazole-based carboxylic acid derivative featuring a hydroxyphenyl substituent. This compound exhibits potential utility in medicinal chemistry and organic synthesis due to its dual functional groups—carboxylic acid and hydroxyl—which enhance reactivity and enable diverse derivatization. The triazole core contributes to stability and bioactivity, making it a candidate for pharmaceutical intermediates or ligand design. Its structural framework allows for selective modifications, facilitating applications in drug discovery and material science. The presence of the hydroxyphenyl group may further improve solubility and binding affinity in biological systems. This compound is suitable for research requiring precise functional group manipulation.
1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid structure
1508473-08-2 structure
Product Name:1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1508473-08-2
MF:C11H11N3O3
MW:233.223342180252
CID:5857651
PubChem ID:80106381
Update Time:2025-10-18

1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
    • 1508473-08-2
    • 1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
    • AKOS018667619
    • EN300-1610121
    • Inchi: 1S/C11H11N3O3/c1-7-10(11(16)17)12-13-14(7)6-8-2-4-9(15)5-3-8/h2-5,15H,6H2,1H3,(H,16,17)
    • InChI Key: JROVBLNECXDUNZ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)CN1C(C)=C(C(=O)O)N=N1

Computed Properties

  • Exact Mass: 233.08004122g/mol
  • Monoisotopic Mass: 233.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 88.2Ų

1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1610121-0.05g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
0.05g
$1200.0 2023-06-04
Enamine
EN300-1610121-0.1g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
0.1g
$1257.0 2023-06-04
Enamine
EN300-1610121-0.25g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
0.25g
$1315.0 2023-06-04
Enamine
EN300-1610121-0.5g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
0.5g
$1372.0 2023-06-04
Enamine
EN300-1610121-1.0g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
1g
$1429.0 2023-06-04
Enamine
EN300-1610121-2.5g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
2.5g
$2800.0 2023-06-04
Enamine
EN300-1610121-5.0g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
5g
$4143.0 2023-06-04
Enamine
EN300-1610121-10.0g
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
10g
$6144.0 2023-06-04
Enamine
EN300-1610121-50mg
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
50mg
$707.0 2023-09-23
Enamine
EN300-1610121-100mg
1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
1508473-08-2
100mg
$741.0 2023-09-23

Additional information on 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1508473-08-2)

1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1508473-08-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a triazole core appended with a hydroxymethyl and a methylcarboxylic acid substituent, has garnered attention due to its structural complexity and potential biological activity. The presence of multiple functional groups makes it a versatile scaffold for drug discovery and medicinal chemistry applications.

The triazole moiety in this compound is particularly noteworthy, as triazoles are well-documented for their broad spectrum of biological activities. These include antifungal, antiviral, and anticancer properties, which have been extensively studied in recent years. The 5-methyl substituent on the triazole ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets. Additionally, the 4-hydroxyphenylmethyl group introduces a hydrophilic character to the molecule, which can enhance solubility and bioavailability in drug formulations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the hydroxymethyl group may interact with polar residues in protein targets, while the methylcarboxylic acid moiety could engage in hydrogen bonding or form salt bridges. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

In the context of drug development, 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has been explored as a potential lead compound for various therapeutic indications. For instance, its structural features resemble those of known kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The hydroxymethyl group, in particular, has been identified as a key pharmacophore in several successful drug candidates, suggesting that this compound could be a valuable starting point for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have significantly improved the efficiency of these processes. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

From a regulatory perspective, 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1508473-08-2) does not fall under any restricted categories or require special handling under current guidelines. However, its potential biological activity necessitates thorough characterization through preclinical studies before it can be considered for human use. These studies aim to evaluate its safety profile and pharmacokinetic properties to ensure that it meets the stringent requirements for therapeutic agents.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way novel compounds are designed and prioritized. By leveraging large datasets of chemical structures and biological responses, computational platforms can predict the potential activity of molecules like 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid with remarkable accuracy. This approach has accelerated the identification of promising candidates for further experimental validation.

In conclusion, 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutics. Its unique combination of functional groups makes it a compelling scaffold for medicinal chemistry innovation. As research continues to uncover new applications for this compound, 1508473-08-2 may play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk